4,6-Octadien-2-one, 3-methyl-, [S-(E,E)]- (9CI)
4,6-Octadien-2-one, 3-methyl-, [S-(E,E)]- (9CI)
Brand Name:
Vulcanchem
CAS No.:
116454-34-3
VCID:
VC0050725
InChI:
InChI=1S/C9H14O/c1-4-5-6-7-8(2)9(3)10/h4-8H,1-3H3/b5-4+,7-6+/t8-/m0/s1
SMILES:
CC=CC=CC(C)C(=O)C
Molecular Formula:
C9H14O
Molecular Weight:
138.21 g/mol
4,6-Octadien-2-one, 3-methyl-, [S-(E,E)]- (9CI)
CAS No.: 116454-34-3
Main Products
VCID: VC0050725
Molecular Formula: C9H14O
Molecular Weight: 138.21 g/mol
![4,6-Octadien-2-one, 3-methyl-, [S-(E,E)]- (9CI) - 116454-34-3](/images/no_structure.jpg)
| CAS No. | 116454-34-3 |
|---|---|
| Product Name | 4,6-Octadien-2-one, 3-methyl-, [S-(E,E)]- (9CI) |
| Molecular Formula | C9H14O |
| Molecular Weight | 138.21 g/mol |
| IUPAC Name | (3S,4E,6E)-3-methylocta-4,6-dien-2-one |
| Standard InChI | InChI=1S/C9H14O/c1-4-5-6-7-8(2)9(3)10/h4-8H,1-3H3/b5-4+,7-6+/t8-/m0/s1 |
| Standard InChIKey | PNFIYBQOUPIIHJ-MBFKRBPYSA-N |
| Isomeric SMILES | C/C=C/C=C/[C@H](C)C(=O)C |
| SMILES | CC=CC=CC(C)C(=O)C |
| Canonical SMILES | CC=CC=CC(C)C(=O)C |
| Synonyms | 4,6-Octadien-2-one, 3-methyl-, [S-(E,E)]- (9CI) |
| PubChem Compound | 15921405 |
| Last Modified | Nov 11 2021 |
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